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Compound of Interest

Compound Name: Simetride

Cat. No.: B1681757

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of Simetride (CAS No. 154-82-5). The following procedural guidance is designed to ensure the
safe handling, storage, and disposal of this compound, minimizing risk and ensuring regulatory
compliance.

Quantitative Data Summary

Below is a summary of the available quantitative data for Simetride. This information is critical
for risk assessment and the implementation of appropriate safety controls.

Property Value Reference

Molecular Formula C2sH38N206 --INVALID-LINK--
Molecular Weight 498.6 g/mol --INVALID-LINK--
Physical State Solid --INVALID-LINK--
Oral LDso (Rat) >1025 mg/kg --INVALID-LINK--
Intraperitoneal LDso (Mouse) 15000 mg/kg --INVALID-LINK--

Occupational Exposure Limits
(OELs)

No data available N/A
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Personal Protective Equipment (PPE)

Due to the lack of comprehensive toxicological data, a cautious approach to handling
Simetride is recommended. The following personal protective equipment should be worn at all
times when handling this compound:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.

Body Protection: A laboratory coat or chemical-resistant apron should be worn.

Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved respirator
with a particulate filter is recommended.

PPE Selection Workflow for Handling Simetride

Start: Handling Simetride

Proceed with Handling
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PPE Selection Workflow

Experimental Protocols: Safe Handling and Disposal

» Engineering Controls: Handle Simetride in a well-ventilated area, preferably in a chemical
fume hood, to minimize inhalation exposure.

» Hygiene Practices: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas
where Simetride is handled. Wash hands thoroughly after handling.

o Storage: Store in a tightly sealed, properly labeled container in a cool, dry place away from
incompatible materials.

In the event of a Simetride spill, follow these steps to ensure a safe and effective cleanup:
o Evacuate: Immediately evacuate the area and restrict access.
» Ventilate: Ensure the area is well-ventilated.

o Wear PPE: Don appropriate PPE, including respiratory protection, before entering the spill

area.

o Containment: Carefully sweep up the solid material, avoiding dust generation. Use a dust
suppressant if necessary.

o Collection: Place the spilled material into a sealed, labeled container for disposal.
o Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

o Waste Disposal: Dispose of the contaminated materials as hazardous waste.
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Simetride Spill Response Workflow
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Simetride Spill Response Workflow
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As no specific disposal regulations for Simetride have been identified, it should be managed
as a standard laboratory chemical waste. Given its use as a pharmaceutical compound, it is
prudent to follow guidelines for pharmaceutical waste disposal.

o Waste Identification: Simetride waste should be classified as non-hazardous chemical waste
unless mixed with other hazardous materials.

e Segregation: Do not mix Simetride waste with other waste streams.

» Containerization: Collect waste Simetride in a clearly labeled, sealed, and chemically
compatible container. The label should include "Waste Simetride" and the approximate
guantity.

o Disposal Route: Dispose of waste Simetride through your institution's hazardous waste
management program. Do not dispose of it in the regular trash or down the drain.[1][2][3]
Most pharmaceutical waste is incinerated through a licensed medical incineration site.[4]
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Simetride Disposal Decision Tree
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Simetride Disposal Decision Tree

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-simetride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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